2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine

• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C7H11N3/c1-10-5-7-6(9-10)3-2-4-8-7/h5,8H,2-4H2,1H3
• InChI Key: LMKWUPAUGHIUOF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=N1)CCCN2

Description

2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C7H11N3 and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 2-methyl-6,7-dihydro-2H-pyrazolo[4,3-b]pyridine-4(5H)-carboxylate (56 mg, 236 mol) in CH2Cl2 (4.00 mL) was added TFA (740 mg, 500 μL, 6.49 mmol) at room temperature. After 18 h, the reaction mixture was concentrated in vacuo and the residue obtained was purified by chromatography (40 g column, 50 m silica-gel from Analogix, 0 to 5% 9:1 methanol:ammonium hydroxide in CH2Cl2, 20 min) to give 2-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine (25 mg, 77%). 1H NMR (CHLOROFORM-d) δ: 6.81 (s, 1H), 3.75 (s, 3H), 3.11-3.18 (m, 2H), 3.04 (s, 1H), 2.73 (t, J=6.4 Hz, 2H), 1.86-2.00 (m, 2H).